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Compound of Interest

Compound Name: Ammonium iodide

Cat. No.: B7797801 Get Quote

This technical guide provides a comprehensive overview of the fundamental physical

properties of ammonium iodide (NH₄I), specifically its molecular weight and density. The

information is tailored for researchers, scientists, and professionals in drug development who

require precise data and methodologies for their work. This document outlines the standard

procedures for the calculation and experimental determination of these properties.

Core Physical Properties of Ammonium Iodide
Ammonium iodide is an inorganic compound that appears as a colorless or white crystalline

solid.[1][2][3] It is known to be hygroscopic and can become yellow or brown upon exposure to

air and light due to the liberation of iodine.[1][3] The compound is readily soluble in water and

ethanol.[2][3]

The key physical constants for ammonium iodide are summarized in the table below for quick

reference.

Property Value Units Conditions

Molecular Weight 144.94 g/mol

Density 2.51 g/cm³ at 20 °C

2.514 g/cm³ at 25 °C

2.56 g/cm³ at 20 °C (68 °F)
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Note: Minor variations in reported density values can be attributed to different experimental

conditions and purities.

Molecular Weight Determination
The molecular weight of a compound is a fundamental property, representing the mass of one

mole of the substance. For a known compound like ammonium iodide, this is typically

determined by calculation based on its chemical formula.

The molecular weight of ammonium iodide (NH₄I) is calculated by summing the atomic

weights of its constituent atoms.[4]

Objective: To calculate the molecular weight of ammonium iodide from its chemical formula.

Materials:

Periodic table with standard atomic weights.

Chemical formula: NH₄I

Procedure:

Identify Constituent Elements: From the chemical formula NH₄I, identify the elements

present: Nitrogen (N), Hydrogen (H), and Iodine (I).[4]

Determine Atom Count: Count the number of atoms for each element in one molecule:

Nitrogen (N): 1 atom

Hydrogen (H): 4 atoms

Iodine (I): 1 atom[4]

Find Atomic Weights: Look up the standard atomic weight for each element from a reliable

source (e.g., IUPAC periodic table).

Atomic weight of N ≈ 14.007 u
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Atomic weight of H ≈ 1.008 u

Atomic weight of I ≈ 126.904 u

Calculate Total Mass Contribution: Multiply the atom count of each element by its atomic

weight.

Mass of N = 1 × 14.007 u = 14.007 u

Mass of H = 4 × 1.008 u = 4.032 u

Mass of I = 1 × 126.904 u = 126.904 u

Sum for Molecular Weight: Add the total mass contributions to find the molecular weight.

Molecular Weight of NH₄I = 14.007 + 4.032 + 126.904 = 144.943 u

Convert to Molar Mass: The molar mass is numerically equivalent to the molecular weight

and is expressed in grams per mole ( g/mol ).

Molar Mass of NH₄I ≈ 144.94 g/mol .[2][4][5][6]

While calculation is standard for known compounds, techniques like mass spectrometry can be

used to experimentally determine the mass-to-charge ratio of the constituent ions ([NH₄]⁺ and

I⁻), thereby confirming the molecular composition and weight.

The following diagram illustrates the logical relationship for calculating the molecular weight

from the compound's elemental components.
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Ammonium Iodide (NH₄I)

1 × Nitrogen (N)
~14.007 u

4 × Hydrogen (H)
~4.032 u

1 × Iodine (I)
~126.904 u

Molecular Weight
~144.94 g/mol

Click to download full resolution via product page

Calculation of NH₄I Molecular Weight.

Density Determination
Density is an intrinsic physical property defined as the mass of a substance per unit volume.[7]

For solids, a common and effective method for determining density is the liquid displacement

technique, based on Archimedes' principle.[8][9]

This protocol details the steps to determine the density of a solid, such as ammonium iodide,

which is soluble in water. Therefore, a non-reactive liquid in which it is insoluble must be used

as the displacement liquid.

Objective: To determine the density of an ammonium iodide sample using the liquid

displacement method.

Materials:

Ammonium iodide crystals

Analytical balance (accurate to at least 0.001 g)

Graduated cylinder or pycnometer
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A displacement liquid in which NH₄I is insoluble (e.g., a saturated solution of NH₄I, or a non-

polar solvent like mineral oil or kerosene)

Spatula and weighing paper

Thermometer

Procedure:

Measure the Mass of the Solid:

Place a piece of weighing paper on the analytical balance and tare it (zero the reading).

Carefully add a sample of ammonium iodide crystals to the weighing paper.

Record the mass of the ammonium iodide sample (let's call it m).[10]

Measure the Initial Volume of the Liquid:

Pour the chosen displacement liquid into a graduated cylinder.

Read the volume from the bottom of the meniscus and record this as the initial volume

(V₁). Ensure the cylinder is on a level surface.[10]

Measure the Volume of the Solid by Displacement:

Carefully slide the weighed ammonium iodide sample into the graduated cylinder

containing the liquid. Ensure there is no splashing.

Observe the new liquid level. The increase in volume is equal to the volume of the solid

sample.[10]

Record the new volume as the final volume (V₂).

Calculate the Volume of the Solid:

The volume of the ammonium iodide sample (V) is the difference between the final and

initial volumes: V = V₂ - V₁
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Calculate the Density:

Use the measured mass and calculated volume to determine the density (ρ) using the

formula: ρ = m / V[7]

Record Temperature: Measure and record the ambient temperature, as density can vary with

temperature.

Repeatability: Repeat the procedure multiple times to ensure the precision and accuracy of

the result, then calculate the average density.

The diagram below outlines the workflow for determining the density of a solid using the liquid

displacement method.
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Step 1: Mass Measurement

Step 2: Volume Measurement

Step 3: Density Calculation

Tare analytical balance

Weigh NH₄I sample

Record Mass (m)

Use formula:
ρ = m / V

Add displacement liquid
to graduated cylinder

Record Initial Volume (V₁)

Add NH₄I sample to liquid

Record Final Volume (V₂)

Calculate Sample Volume
(V = V₂ - V₁)

Click to download full resolution via product page

Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7797801?utm_src=pdf-body-img
https://www.benchchem.com/product/b7797801?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Ammonium iodide | H4IN | CID 25487 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Ammonium Iodide Formula - Structure, Properties, Uses, Sample Questions -
GeeksforGeeks [geeksforgeeks.org]

3. byjus.com [byjus.com]

4. laboratorynotes.com [laboratorynotes.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. webqc.org [webqc.org]

7. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]

8. mt.com [mt.com]

9. youtube.com [youtube.com]

10. Density of Solid Class 9 Physics Experiment Guide [vedantu.com]

To cite this document: BenchChem. [Ammonium Iodide (NH₄I): A Technical Guide to Its
Molecular Weight and Density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7797801#ammonium-iodide-molecular-weight-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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